Cas no 99542-23-1 (Linoleamidopropyl ethyldimonium ethosulfate)

• Product Name: Linoleamidopropyl ethyldimonium ethosulfate
• CAS No: 99542-23-1
• MF: C₂₇H₅₄N₂O₅S
• MW: 518.793067455292
• CID: 803058
• PubChem ID: 71587374
• Update Time: 2025-04-19

Linoleamidopropyl ethyldimonium ethosulfate Chemical and Physical Properties

Names and Identifiers

• Linoleamidopropyl ethyldimonium ethosulfate
• CHLOROTRI-N-BUTYLSILANE
• ethyl-dimethyl-[3-[[(9Z,12Z)-octadeca-9,12-dienoyl]amino]propyl]azanium,ethyl sulfate
• 99542-23-1
• SCHEMBL20528897
• Q27261608
• Naetex Q
• ethyl-dimethyl-[3-[[(9Z,12Z)-octadeca-9,12-dienoyl]amino]propyl]azanium;ethyl sulfate
• 58M4NR64D4
• UNII-58M4NR64D4
• Foamquat SAQ-90
• LINOLEAMIDOPROPYL ETHYLDIMONIUM ETHOSULFATE [INCI]
• Sulfuric acid, monoethyl ester, ion(1-), N-ethyl-N,N-dimethyl-3-(((9Z,12Z)-1-oxo-9,12-octadecadienyl)amino)-1-propanaminium
• 1-Propanaminium, N-ethyl-N,N-dimethyl-3-(((9Z,12Z)-1-oxo-9,12-octadecadienyl)amino)-, ethyl sulfate

• Inchi： 1S/C25H48N2O.C2H6O4S/c1-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-25(28)26-23-21-24-27(3,4)6-2;1-2-6-7(3,4)5/h10-11,13-14H,5-9,12,15-24H2,1-4H3;2H2,1H3,(H,3,4,5)/b11-10-,14-13-;
• InChI Key： XMEADQFYVQOZAW-LYJODMERSA-N
• SMILES： S(=O)(=O)([O-])OCC.O=C(CCCCCCC/C=C\C/C=C\CCCCC)NCCC[N+](C)(C)CC

Computed Properties

• Exact Mass: 518.37534400g/mol
• Monoisotopic Mass: 518.37534400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 20
• Complexity: 517
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų